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Compound of Interest

Compound Name: 4-Biphenylsulfonic acid

Cat. No.: B146851

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety data, handling precautions, and
emergency procedures for 4-Biphenylsulfonic acid (CAS No: 2113-68-0). The information is
compiled and presented to ensure the safe and effective use of this compound in research and
development settings.

Hazard Identification and Classification

4-Biphenylsulfonic acid is classified as a hazardous substance. It is crucial to understand its
potential risks to ensure the implementation of appropriate safety measures. The primary
hazards are summarized below.

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 4-Biphenylsulfonic acid is classified as follows:

» Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[1][2][3]

o Skin Corrosion/Irritation (Category 1B/2): Causes severe skin burns and eye damage or
causes skin irritation.[4][5][6][7]

e Serious Eye Damage/Eye Irritation (Category 1/2A): Causes serious eye damage or causes
serious eye irritation.[1][2][3][4][8]
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o Specific target organ toxicity — Single exposure (Category 3), Respiratory system: May
cause respiratory irritation.[4][5]

GHS Label Elements:

e Pictogram:

o Corrosion

o Exclamation mark

» Signal Word: Danger or Warning[1][2][6]

e Hazard Statements:

o H302: Harmful if swallowed.[1][2][3]

o H314: Causes severe skin burns and eye damage.[6][7]

o H315: Causes skin irritation.[4]

o H319: Causes serious eye irritation.[1][2][3][4][8]

o H335: May cause respiratory irritation.[4]

o Precautionary Statements:

o

Prevention: P260, P261, P264, P270, P271, P280[1][4][5][6]

o

Response: P301+P312, P301+P330+P331, P302+P352, P303+P361+P353, P304+P340,
P305+P351+P338, P310, P332+P313, P337+P313, P362[1][4][5][6]

o

Storage: P403+P233, P405[5][6][7]

[¢]

Disposal: P501[1][5][6]

Physical and Chemical Properties
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A summary of the key physical and chemical properties of 4-Biphenylsulfonic acid is
presented in the table below.

Property Value

Molecular Formula C12H1003S[2][3][6]

Molecular Weight 234.27 g/mol [2][3]

Appearance White to off-white solid/crystalline powder[3][7]
Melting Point 135-140 °CJ3][7]

Water Solubility Soluble[3][7][9]

Density ~1.3 g/cm3[3][9]

Safe Handling and Storage Protocols

Proper handling and storage of 4-Biphenylsulfonic acid are paramount to prevent exposure
and ensure a safe laboratory environment.

Engineering Controls

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[1]5]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[5][8]

Personal Protective Equipment (PPE)

A comprehensive range of PPE must be worn when handling this chemical:
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PPE Type Specification

Wear tightly fitting safety goggles or chemical
safety goggles conforming to EN166 (EU) or
NIOSH (US) standards. A face shield may also
be necessary.[1][5][8]

Eye/Face Protection

Wear impervious, chemical-resistant gloves
Skin Protection (e.g., nitrile rubber). Wear protective clothing to
prevent skin contact.[1][3][5][8]

If dusts are generated or exposure limits are
Respiratory Protection exceeded, use a full-face respirator with a
particle filter.[1][4][5]

Handling Procedures

» Avoid contact with skin, eyes, and clothing.[1][8][10]

Avoid breathing dust or aerosols.[1][4][10]

Wash hands thoroughly after handling.[1][4][5]

Do not eat, drink, or smoke in areas where the chemical is handled.[1]

Use non-sparking tools and take measures to prevent the build-up of electrostatic charge.[1]
[10]

Storage Conditions

Store in a tightly closed container.[1][5][10]

Keep in a dry, cool, and well-ventilated place.[5][10]

Store locked up.[5][7]

Incompatible Materials: Oxidizing agents.[5]
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Safe Handling and Storage of

4-Biphenylsulfonic Acid

For storage Always start with

Storage Protocols

;

Store in a Tightly Closed Container

‘Handling Procedures

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

l l

Use in a Well-Ventilated Area
(Chemical Fume Hood)

l '

Store Locked Up Avoid Inhalation, Ingestion, and Contact

l :

Practice Good Personal Hygiene
(Wash Hands After Handling)

Dry, Cool, Well-Ventilated Area

Away from Incompatible Materials (e.g., Oxidizing Agents)

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Storage of 4-Biphenylsulfonic Acid.

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is critical.
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Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[1][4][5]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical
attention.[4][5][10]

Eye Contact

Immediately rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at
least 15 minutes. Seek immediate medical
attention/call an ophthalmologist.[1][4][5][10]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[1][4][5]

Accidental Release Measures

In the case of a spill, follow these emergency procedures to mitigate the hazard.

Personal Precautions

e Evacuate personnel to a safe area.

o Wear appropriate personal protective equipment (PPE) as outlined in Section 3.2.

e Avoid breathing dust and contact with the spilled material.[4]

Environmental Precautions

o Prevent the material from entering drains, sewers, or waterways.[4][8][10]
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Methods for Cleaning Up

o For small spills, carefully sweep up or vacuum the material and place it into a suitable,
labeled container for disposal.[5][10]

e Avoid generating dust.[1][4]
e For large spills, contain the spill and collect the material.

» Clean the affected area thoroughly with a suitable cleaning agent.
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Chemical Spill of
4-Biphenylsulfonic Acid

Evacuate Immediate Area

l

Don Appropriate PPE
(Respirator, Gloves, Goggles, Protective Clothing)

Contain the Spill
(Prevent spreading and entry into drains)

Clean Up Spill
(Sweep or vacuum solid material)

Decontaminate the Area

Dispose of Waste in Accordance with Regulations

Report the Incident

Click to download full resolution via product page

Caption: Emergency Workflow for a Chemical Spill of 4-Biphenylsulfonic Acid.

Toxicological Information
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Limited toxicological data is available for 4-Biphenylsulfonic acid. The available information
primarily pertains to its acute effects.

Toxicity Endpoint Result

Acute Oral Toxicity Category 4 (Harmful if swallowed)[1][2][3]

Causes severe skin burns and eye damage or
causes skin irritation[4][5][6][7]

Skin Corrosion/Irritation

Causes serious eye damage or causes serious

Serious Eye Damage/Irritation S
eye irritation[1][2][3][4][8]

Respiratory Irritation May cause respiratory irritation[4][5]

Carcinogenicity, Mutagenicity, Reproductive ]
o No data available
Toxicity

Ecological Information

There is limited data available regarding the ecological effects of 4-Biphenylsulfonic acid.[1]
[11] It is advised to prevent its release into the environment.[4][8][10]

Disposal Considerations

Dispose of 4-Biphenylsulfonic acid and its container in accordance with local, regional, and
national regulations.[1][5] The material should be disposed of at an appropriate treatment and
disposal facility.[1]

Transport Information

4-Biphenylsulfonic acid may be regulated for transport. Consult the relevant transportation
regulations (e.g., DOT, IATA, IMDG) for specific requirements. It may be classified under UN
numbers for corrosive solids, acidic, organic, n.o.s.

This guide is intended to provide comprehensive safety and handling information for 4-
Biphenylsulfonic acid. It is not exhaustive and should be used in conjunction with the full
Safety Data Sheet (SDS) provided by the supplier and internal institutional safety protocols.
Always prioritize safety and handle all chemicals with the utmost care.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. (1,1'-Biphenyl)-4-sulfonic acid | C12H1003S | CID 16673 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. echemi.com [echemi.com]

. sigmaaldrich.com [sigmaaldrich.com]

. fishersci.com [fishersci.com]

. WERCS Studio - Application Error [assets.thermofisher.com]

. 4-BIPHENYLSULFONIC ACID | 2113-68-0 [amp.chemicalbook.com]

. biosynth.com [biosynth.com]

°
(] [00] ~ » (621 iy w

. cdn.caymanchem.com [cdn.caymanchem.com]
e 10. combi-blocks.com [combi-blocks.com]
e 11. ndep.nv.gov [ndep.nv.gov]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to 4-Biphenylsulfonic
Acid: Safety, Handling, and Emergency Protocols]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b146851#4-biphenylsulfonic-acid-safety-
data-sheet-sds-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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